Cas no 32580-00-0 (2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate)

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate is a protected ribose derivative widely used in carbohydrate chemistry and nucleoside synthesis. Its key advantages include enhanced stability due to the benzylidene groups, which protect the hydroxyl functionalities while leaving the aldehyde group reactive for further modifications. This compound serves as a versatile intermediate in the synthesis of complex sugars, nucleosides, and pharmaceuticals. The hydrate form ensures improved handling and solubility in common organic solvents. Its well-defined stereochemistry and high purity make it valuable for precise synthetic applications, particularly in glycosylation reactions and chiral building block preparations.
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate structure
32580-00-0 structure
Product Name:2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
CAS No:32580-00-0
MF:C19H18O5
MW:326.343225955963
CID:320112
PubChem ID:301049
Update Time:2025-06-07

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate Chemical and Physical Properties

Names and Identifiers

    • D-Ribose,2,4:3,5-bis-O-(phenylmethylene)-
    • 2,4:3,5-DI-O-BENZYLIDENE-ALDEHYDO-D-RIBOSE HYDRATE
    • 2,6-diphenyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxine-4-carbaldehyde
    • 2-(2,4:3,5-di-O-benzylidenepentitol-1-yl)pyridine
    • 2,4,3,5-Di-O-benzyliden-D-ribose
    • 2,4:3,5-Di-O-benzyliden-aldehyd-D-ribose
    • 2,4:3,5-Di-O-benzyliden-D-ribose-diethylacetal
    • 2,4:3,5-Di-O-benzylidenealdehyde-D-ribose
    • 2,4:3,5-di-O-benzylidene-aldehydo-D-ribose
    • 2,4-DICHLORO-2-(1H-IMIDAZOLE-1-YL)ACETOPHENONE
    • 2,6-diphenyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-carboxaldehyde
    • O2,O4,O3,O5-(R,R)-dibenzylidene-D-ribose
    • DTXSID10306505
    • 1-CYCLOPROPYL-5-AMIDO-6,7,8-TRIFLUORO-1,4-DIHYDRO-4-OXO-3-QUINOLINECARBOXYLICACIDETHYLESTER
    • A821328
    • NSC-176981
    • NSC176981
    • 32580-00-0
    • 2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
    • Inchi： 1S/C19H18O5/c20-11-15-17-16(23-19(22-15)14-9-5-2-6-10-14)12-21-18(24-17)13-7-3-1-4-8-13/h1-11,15-19H,12H2
    • InChI Key： FGRMUZCQGRXUEH-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2)OCC2C1C(C=O)OC(C1C=CC=CC=1)O2

Computed Properties

  • Exact Mass: 344.12600
  • Monoisotopic Mass: 326.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 147-149 °C(lit.)
  • PSA: 63.22000
  • LogP: 2.71800
  • Solubility: Not determined

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate Security Information

  • WGK Germany：3

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D209395-50mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
 32580-00-0
50mg
 $ 945.00 2022-06-05
TRC
D209395-100mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
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100mg
 $ 1575.00 2022-06-05
TRC
D209395-250mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
 32580-00-0
250mg
 $ 3140.00 2022-06-05
BAI LING WEI Technology Co., Ltd.
305558-100MG
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose monohydrate
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BAI LING WEI Technology Co., Ltd.
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Biosynth
MD05069-50 mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
 32580-00-0
50mg
 $485.10 2023-01-03
Biosynth
MD05069-100 mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
 32580-00-0
100MG
 $727.65 2023-01-03
Biosynth
MD05069-250 mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
 32580-00-0
250MG
 $1,576.58 2023-01-03
Biosynth
MD05069-500 mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
 32580-00-0
500MG
 $2,182.95 2023-01-03
Biosynth
MD05069-1000 mg
2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
 32580-00-0
1g
 $3,516.98 2023-01-03

2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate Suppliers

Amadis Chemical Company Limited
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(CAS:32580-00-0)2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
Order Number:A821328
Stock Status:in Stock
Quantity:100mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:13
Price ($):374.0/474.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:32580-00-0)2,4:3,5-Di-O-benzylidene-aldehydo-D-ribose hydrate
A821328
Purity:99%/99%
Quantity:100mg/250mg
Price ($):374.0/474.0
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